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Compound of Interest

Compound Name:
O-(2-

(Vinyloxy)ethyl)hydroxylamine

Cat. No.: B1323393 Get Quote

Essential Safety and Handling Guide for O-(2-
(Vinyloxy)ethyl)hydroxylamine
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for O-(2-
(Vinyloxy)ethyl)hydroxylamine (CAS No. 391212-29-6) to ensure safe laboratory practices.

Hazard Identification and Classification
O-(2-(Vinyloxy)ethyl)hydroxylamine is classified as a hazardous substance. The primary

hazards are associated with its flammability and potential for causing severe skin and eye

damage.[1]

Hazard Classification Description

Flammable Liquid Indicated by GHS pictogram GHS02.[2]

Skin Corrosion/Irritation
Causes severe skin burns (Category 1A, 1B,

1C).[1]

Serious Eye Damage Causes serious eye damage.[1]

Aquatic Hazard
Very toxic to aquatic life with long-lasting effects

(Category 1).[1]
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Signal Word: Danger[1]

Hazard Statements:

H225: Highly flammable liquid and vapor.[2]

H314: Causes severe skin burns and eye damage.[1]

H410: Very toxic to aquatic life with long lasting effects.[1]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling this chemical to minimize

exposure and ensure personal safety.
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PPE Category Specification Rationale

Eye and Face Protection
Face shield and safety

glasses.[1]

To protect against splashes

that can cause severe eye

damage.

Hand Protection Impervious gloves.[3]

To prevent skin contact which

can cause severe burns.

Dispose of contaminated

gloves after use.[1]

Body Protection

Complete suit protecting

against chemicals.[1]

Protective work clothing.[3]

To shield the body from

potential splashes and contact.

The type of protective

equipment must be selected

according to the concentration

and amount of the dangerous

substance at the specific

workplace.[1]

Respiratory Protection

Use a suitable respirator when

high concentrations are

present.[3] For nuisance

exposures, use type P95 (US)

or type P1 (EU EN 143)

particle respirator. For higher-

level protection, use type

OV/AG/P99 (US) or type

ABEK-P2 (EU EN 143)

respirator cartridges.[1][4]

To prevent inhalation of

vapors, mists, or dust.[4]

Handling and Storage
Proper handling and storage procedures are crucial to maintain the chemical's integrity and

prevent accidents.
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Procedure Guideline

Safe Handling

Avoid contact with skin and eyes.[1][4] Avoid

formation of dust and aerosols.[1][4] Provide

appropriate exhaust ventilation.[1][4]

Storage Conditions

Store in a dry, sealed place.[4] Recommended

storage temperature is -20°C, protected from

light, and stored under nitrogen. Another source

suggests storage at -10 ℃ in an inert

atmosphere.[1]

General Hygiene

Wash hands before breaks and at the end of

work.[1][3] Keep away from foodstuffs,

beverages, and feed.[3] Remove all soiled and

contaminated clothing immediately.[3]

First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route First Aid Protocol

Inhalation

Move the person into fresh air. If not breathing,

give artificial respiration. Consult a physician.[1]

[3][4]

Skin Contact

Immediately wash with water and soap and

rinse thoroughly.[3] Seek immediate medical

advice.[3]

Eye Contact

Rinse opened eye for several minutes under

running water.[3] Rinse cautiously with water for

at least 15 minutes.[1] Remove contact lenses if

present and easy to do. Continue rinsing.[1]

Consult a doctor.[1][3]

Ingestion

Rinse mouth with water.[4] Never give anything

by mouth to an unconscious person.[1][4] Seek

immediate medical advice.[3]
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General Advice: In all cases of exposure, consult a physician and show them the safety data

sheet.[1][3][4]

Accidental Release and Disposal Plan
A clear plan for managing spills and disposing of waste is essential for laboratory safety and

environmental protection.

Accidental Release Measures:

Evacuate: Evacuate personnel to safe areas.[4]

Ventilate: Ensure adequate ventilation.[4]

Containment: Prevent the product from entering drains.[1][4]

Clean-up: For spills, use personal protective equipment.[4] Soak up with inert absorbent

material and dispose of as hazardous waste.[3] For solids, sweep up and shovel without

creating dust.[4] Keep in suitable, closed containers for disposal.[1][3][4]

Disposal:

Product: Offer surplus and non-recyclable solutions to a licensed disposal company.[1][4]

This material can be burned in a chemical incinerator equipped with an afterburner and

scrubber.[4]

Contaminated Packaging: Dispose of as unused product.[1][4]

Regulations: Always comply with federal, state, and local regulations for proper handling and

disposal.[3]

Workflow for Handling and Disposal
The following diagram outlines the standard operating procedure for the safe handling and

disposal of O-(2-(Vinyloxy)ethyl)hydroxylamine.
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Safe Handling and Disposal Workflow for O-(2-(Vinyloxy)ethyl)hydroxylamine

Preparation

Handling

Disposal

Post-Handling

1. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

2. Prepare Work Area
(Fume Hood, Spill Kit)

3. Handle Chemical
in Fume Hood

4. Perform Experiment

5. Segregate Waste
(Liquid, Solid, Sharps)

6. Place in Labeled
Hazardous Waste Container

7. Clean Work Area

8. Doff and Dispose/Clean PPE

9. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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